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Compound of Interest

Compound Name: Barium azide

Cat. No.: B098342

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards, safety protocols, and essential
data related to barium azide. Barium azide is a highly energetic and toxic compound requiring
strict adherence to safety procedures in a laboratory or industrial setting. This document is
intended for professionals who may encounter this substance in their research and
development activities.

Chemical and Physical Properties

Barium azide is a white crystalline solid that is soluble in water.[1][2] It is a primary explosive,
meaning it is highly sensitive to initiation by shock, heat, or friction, particularly when dry.[3][4]
To reduce its sensitivity, it is often handled and shipped as a slurry with at least 50% water.[1]

[5]
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Property

Value

Chemical Formula

Ba(Ns)2

Molar Mass 221.37 g/mol [6]
Appearance White crystalline solid[1][6]
Density 2.936 g/cm3[6]

Melting Point 126 °C (decomposes)[6]

Decomposition Temperature

Starts to decompose at 120-160 °C, with rapid
decomposition or explosion at higher
temperatures (225 °C)[3][6]

Solubility in Water

15.36 g/100 mL at 20 °CI[6]

Solubility in Ethanol

0.017 g/100 mL at 16 °C[6]

InChl Key

UUXFWHMUNNXFHD-UHFFFAOY SA-N[1]

CAS Number

18810-58-7[1]

Hazards and GHS Classification

Barium azide is classified as a hazardous substance due to its explosive properties and

toxicity.[3][6] The primary hazards are the risk of explosion, acute toxicity if ingested or inhaled,

and irritation to the skin and eyes.[1][3]

GHS Classification
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Hazard Class Category
Explosives Division 1.1A[7]
Acute Toxicity, Oral Category 3
Acute Toxicity, Inhalation Category 3
Acute Toxicity, Dermal Category 3
Skin Corrosion/Irritation Category 2

Eye Damage/Irritation Category 2A

Specific target organ toxicity — single exposure Category 3 (respiratory tract irritation)

Note: This classification is based on the general hazards of azides and soluble barium
compounds.

Toxicological Data

Barium azide is highly toxic.[1] The toxicity is attributed to both the barium ion, which acts as a
muscle poison, and the azide ion, which is a potent metabolic inhibitor.[1] While specific LD50
and LC50 data for barium azide are not readily available, data for the closely related and well-
studied sodium azide can provide an indication of its high toxicity.

Test Species Route Value

LD50 (Sodium Azide) Rat Oral 27 mg/kg[8][9]
LD50 (Sodium Azide) Rabbit Dermal 20 mg/kg[9]
LC50 (Sodium Azide) Rat Inhalation 37 mg/m3[8]

Exposure Limits

To mitigate the risks associated with handling barium azide, several occupational exposure
limits have been established for soluble barium compounds.
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Organization Limit Value

OSHA PEL (TWA) 0.5 mg/m3 (as Ba)[10]
NIOSH REL (TWA) 0.5 mg/m3 (as Ba)[10]
ACGIH TLV (TWA) 0.5 mg/m3 (as Ba)[10]
NIOSH IDLH 50 mg/m3 (as Ba)[8]

Experimental Protocols
Synthesis of Barium Azide

A common method for the laboratory synthesis of barium azide involves the reaction of a
soluble barium salt with sodium azide.[6]

Methodology:

e A solution of a soluble barium salt, such as barium bromide (BaBr2), is prepared in deionized
water.[6]

e A stoichiometric amount of sodium azide (NaNs) is dissolved in a separate volume of
deionized water.

e The sodium azide solution is slowly added to the barium salt solution with constant stirring.
e The reaction mixture is stirred for a specified period to ensure complete reaction.
e The resulting solution contains barium azide and a soluble sodium salt (e.g., NaBr).[6]

e The barium azide can be isolated by fractional crystallization, taking advantage of
differences in solubility.

o The purified barium azide crystals should be stored wet with at least 50% water to prevent
accidental detonation.[10]

Thermal Decomposition
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The thermal decomposition of barium azide can be used to produce very pure nitrogen gas

and either barium metal or barium nitride, depending on the reaction conditions.[10]

Methodology:

A small, precisely weighed sample of crystalline barium azide is placed in a reaction vessel,
often made of silica.[11]

The reaction vessel is connected to a vacuum line and a system for measuring the pressure
of the evolved nitrogen gas, such as a MacLeod gauge.[11]

The sample is heated to a controlled temperature (e.g., 100-120 °C) using a furnace.[11]

The pressure of the nitrogen gas produced is measured as a function of time to determine
the decomposition kinetics.[11]

The solid residue, either barium metal or barium nitride, can be collected and analyzed after
the experiment.[10]

Shock Sensitivity Testing (BAM Fallhammer Method)

The shock sensitivity of explosives like barium azide is often determined using a standardized
impact test, such as the BAM Fallhammer method.[12][13]

Methodology:

A small, precisely measured amount of the explosive substance (typically around 40 mm3) is
placed in a standardized steel cup and plunger apparatus.[14]

The apparatus is placed on the anvil of the BAM Fallhammer.[12]

A standard weight (e.g., 1 kg, 5 kg, or 10 kg) is dropped from a specified height onto the
plunger, subjecting the sample to a defined impact energy.[13][14]

The outcome of the impact is observed for any signs of reaction, such as a flame, smoke, or
audible report.[14]
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e The test is repeated multiple times at various drop heights to determine the height at which
there is a 50% probability of initiation (Hso).[5]

e This value is then used to classify the impact sensitivity of the material.[5]

Visualizations

Caption: Synthesis of Barium Azide from Barium Bromide and Sodium Azide.

Caption: Thermal Decomposition Pathways of Barium Azide.

Safety Recommendations

o Handling: Always handle barium azide in a designated area, such as a fume hood with a
blast shield. Use non-sparking tools and avoid friction, shock, and impact.[10] It should be
kept wet to reduce sensitivity.[10]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
face shield, a lab coat, and chemical-resistant gloves.[10]

o Storage: Store barium azide in a cool, well-ventilated area, away from heat, ignition
sources, and incompatible materials such as strong acids and metals.[10] It should be stored
in a wet state.[10]

o Disposal: Barium azide is a hazardous waste and must be disposed of according to local,
state, and federal regulations.[10] A common method for destroying azides is through
reaction with an acidified nitrite solution.[10]

o Spills: In case of a spill, do not attempt to clean it up unless you are trained to do so.[10]
Evacuate the area and contact emergency personnel. If the material is dry, it should be
wetted with water from a safe distance.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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